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For Researchers, Scientists, and Drug Development Professionals

Introduction
AP39, chemically known as (10-oxo-10-(4-(3-thioxo-3H-1,2-dithiol-

5yl)phenoxy)decyl)triphenylphosphonium bromide, is a novel small molecule designed to

deliver hydrogen sulfide (H₂S) directly to mitochondria. As an endogenously produced

gasotransmitter, H₂S plays a crucial role in cellular signaling, cytoprotection, and the regulation

of mitochondrial bioenergetics. However, its therapeutic application has been hampered by its

gaseous nature and lack of targeted delivery. AP39 overcomes these challenges by coupling

an H₂S-donating moiety (dithiolethione) to a triphenylphosphonium (TPP⁺) cation, which

facilitates its accumulation within the mitochondria. This targeted delivery allows for the

localized release of H₂S, minimizing off-target effects and maximizing its therapeutic potential

in a range of preclinical models of diseases associated with mitochondrial dysfunction.

Mechanism of Action
AP39's mechanism of action is centered on its ability to selectively deliver H₂S to the

mitochondrial matrix. The positively charged TPP⁺ cation exploits the significant negative

mitochondrial membrane potential to drive its accumulation within the mitochondria. Once

localized, the dithiolethione moiety undergoes slow hydrolysis, releasing H₂S in a sustained

manner. This localized increase in mitochondrial H₂S concentration has several key effects:
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Supports Mitochondrial Bioenergetics: At low nanomolar concentrations, AP39-derived H₂S

can donate electrons to the electron transport chain, specifically at the level of ubiquinone,

thereby stimulating ATP production.[1]

Reduces Oxidative Stress: H₂S is a potent antioxidant that can directly scavenge reactive

oxygen species (ROS) and enhance the activity of endogenous antioxidant enzymes.

Modulates Signaling Pathways: AP39 has been shown to modulate key signaling pathways

involved in cellular metabolism and survival, such as the AMPK/UCP2 pathway.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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